molecular formula C14H21NO B13332787 1-(((4-Methylbenzyl)amino)methyl)cyclopentan-1-ol

1-(((4-Methylbenzyl)amino)methyl)cyclopentan-1-ol

Cat. No.: B13332787
M. Wt: 219.32 g/mol
InChI Key: MWIJSOKUNTWCBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(((4-Methylbenzyl)amino)methyl)cyclopentan-1-ol is a cyclopentanol derivative featuring a (4-methylbenzyl)aminomethyl substituent. This compound belongs to the class of amino alcohols, characterized by a hydroxyl group and an amine moiety on adjacent carbon atoms.

Properties

Molecular Formula

C14H21NO

Molecular Weight

219.32 g/mol

IUPAC Name

1-[[(4-methylphenyl)methylamino]methyl]cyclopentan-1-ol

InChI

InChI=1S/C14H21NO/c1-12-4-6-13(7-5-12)10-15-11-14(16)8-2-3-9-14/h4-7,15-16H,2-3,8-11H2,1H3

InChI Key

MWIJSOKUNTWCBJ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)CNCC2(CCCC2)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(((4-Methylbenzyl)amino)methyl)cyclopentan-1-ol typically involves the following steps:

    Formation of the Amino Intermediate: The initial step involves the reaction of 4-methylbenzylamine with formaldehyde to form the corresponding imine intermediate.

    Cyclopentane Ring Formation: The imine intermediate is then subjected to a cyclization reaction with cyclopentanone under acidic conditions to form the cyclopentane ring.

    Reduction: The final step involves the reduction of the imine to form the desired 1-(((4-Methylbenzyl)amino)methyl)cyclopentan-1-ol.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(((4-Methylbenzyl)amino)methyl)cyclopentan-1-ol can undergo various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

    Reduction: The compound can be reduced to form the corresponding amine.

    Substitution: The amino group can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

    Substitution: Electrophiles such as alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

    Oxidation: Formation of cyclopentanone derivatives.

    Reduction: Formation of cyclopentylamine derivatives.

    Substitution: Formation of substituted cyclopentane derivatives.

Scientific Research Applications

1-(((4-Methylbenzyl)amino)methyl)cyclopentan-1-ol has several scientific research applications, including:

    Chemistry: Used as a building block for the synthesis of more complex organic molecules.

    Biology: Studied for its potential biological activity and interactions with various biomolecules.

    Medicine: Investigated for its potential therapeutic properties, including its role as a precursor for drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(((4-Methylbenzyl)amino)methyl)cyclopentan-1-ol involves its interaction with specific molecular targets. The hydroxyl group and amino group can form hydrogen bonds and other interactions with biological molecules, influencing their activity and function. The exact molecular pathways and targets are subject to ongoing research.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Analog Overview

The compound shares structural similarities with several cyclopentanol derivatives (Table 1), differing primarily in the substituent attached to the aminomethyl group. Key analogs include:

Table 1: Structural and Molecular Comparison
Compound Name Molecular Formula Molecular Weight (g/mol) Substituent Group Key References
1-(((4-Methylbenzyl)amino)methyl)cyclopentan-1-ol C₁₅H₂₁NO 231.3* 4-Methylbenzyl -
1-[(Benzylamino)methyl]cyclopentan-1-ol C₁₃H₁₉NO 205.3 Benzyl
1-[(Methylamino)methyl]cyclopentan-1-ol C₇H₁₅NO 129.2 Methyl
1-(1-Aminobutan-2-yl)cyclopentan-1-ol C₉H₁₉NO 157.25 1-Aminobutan-2-yl
1-[(2-Chlorophenyl)(methylimino)methyl]cyclopentan-1-ol C₁₃H₁₆ClNO 237.7 2-Chlorophenyl, Methylimino

*Calculated based on structural formula.

Substituent Effects on Physicochemical Properties

  • Steric Effects: The bulkier 4-methylbenzyl substituent may hinder steric access to active sites in biological targets compared to the smaller methyl group in 1-[(methylamino)methyl]cyclopentan-1-ol .
  • Electronic Effects : The electron-donating methyl group on the benzyl ring could moderate the amine’s basicity relative to unsubstituted benzyl analogs, affecting protonation states under physiological conditions.

Biological Activity

1-(((4-Methylbenzyl)amino)methyl)cyclopentan-1-ol, a compound of interest in medicinal chemistry, presents potential biological activities that warrant detailed exploration. This article reviews its synthesis, biological properties, mechanisms of action, and relevant case studies.

Molecular Formula: C13H17N
Molecular Weight: 189.28 g/mol
IUPAC Name: 1-(((4-Methylbenzyl)amino)methyl)cyclopentan-1-ol

Synthesis

The synthesis of 1-(((4-Methylbenzyl)amino)methyl)cyclopentan-1-ol typically involves the reaction of cyclopentanone with 4-methylbenzylamine in the presence of reducing agents. The process can be optimized for yield and purity through various reaction conditions.

Antimicrobial Properties

Research indicates that compounds similar to 1-(((4-Methylbenzyl)amino)methyl)cyclopentan-1-ol exhibit significant antimicrobial activity. For instance, derivatives with similar structures have shown effectiveness against various bacterial strains, indicating a potential for this compound as an antimicrobial agent .

Antitumor Activity

Preliminary studies suggest that the compound may possess antitumor properties. In vitro assays have demonstrated that structurally related compounds can inhibit tumor cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest .

Compound IC50 (µM) Cell Line
123.30HT29 (colon cancer)
2>1000Jurkat (leukemia)

The biological activity of 1-(((4-Methylbenzyl)amino)methyl)cyclopentan-1-ol is hypothesized to involve interactions with specific biological targets, including enzymes and receptors. The presence of the methyl group enhances lipophilicity, aiding membrane penetration and receptor binding.

Interaction with Biological Macromolecules

Studies suggest that the compound may interact with proteins involved in cell signaling pathways. For example, it could inhibit the activity of kinases or transcription factors that are critical for cancer cell survival .

Case Study 1: Antimicrobial Activity

A study evaluated the antimicrobial efficacy of several derivatives of cyclopentanols, including those with similar functional groups to 1-(((4-Methylbenzyl)amino)methyl)cyclopentan-1-ol). Results showed effective inhibition against Gram-positive and Gram-negative bacteria, suggesting a broad-spectrum antimicrobial potential .

Case Study 2: Antitumor Efficacy

In another investigation focusing on the antitumor effects of related compounds, researchers found that certain derivatives significantly reduced viability in cancer cell lines through apoptosis. The study highlighted the importance of structural modifications in enhancing biological activity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.